molecular formula C18H22N4O3S B2391308 2-{4-[(Diethylamino)sulfonyl]phenyl}-5-pyrrolidinyl-1,3-oxazole-4-carbonitrile CAS No. 941266-02-0

2-{4-[(Diethylamino)sulfonyl]phenyl}-5-pyrrolidinyl-1,3-oxazole-4-carbonitrile

Cat. No. B2391308
CAS RN: 941266-02-0
M. Wt: 374.46
InChI Key: GHUUGYWLDBSVCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{4-[(Diethylamino)sulfonyl]phenyl}-5-pyrrolidinyl-1,3-oxazole-4-carbonitrile, commonly known as DPCPX, is a selective antagonist of adenosine A1 receptors. It is extensively used in scientific research to study the physiological and biochemical effects of adenosine receptors.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Konstantinova et al. (2009) focused on the one-pot synthesis of dithiazoles, including compounds structurally related to the specified chemical, and evaluated their antimicrobial and antitumor activities. These compounds displayed significant activity against Gram-positive bacteria and fungi, as well as antiproliferative activity against human cell lines, suggesting their potential in developing new antimicrobial and anticancer agents (Konstantinova et al., 2009).

Antibacterial and Surface Activity

Research by El-Sayed (2006) described the synthesis of 1,2,4-triazole derivatives demonstrating antimicrobial activity and potential use as surface active agents. This study highlights the diverse biological applications of compounds within the same chemical family, indicating their role in developing novel antimicrobial solutions (El-Sayed, 2006).

Anticancer Activities

Kachaeva et al. (2018) synthesized and characterized a series of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles, showing promising anticancer activities. These compounds exhibited growth inhibitory and cytotoxic activities against various cancer cell lines, especially leukemia, renal, and breast cancer subpanels. Such findings underscore the potential of these compounds as frameworks for developing new anticancer drugs (Kachaeva et al., 2018).

properties

IUPAC Name

4-(4-cyano-5-pyrrolidin-1-yl-1,3-oxazol-2-yl)-N,N-diethylbenzenesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N4O3S/c1-3-22(4-2)26(23,24)15-9-7-14(8-10-15)17-20-16(13-19)18(25-17)21-11-5-6-12-21/h7-10H,3-6,11-12H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHUUGYWLDBSVCQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C2=NC(=C(O2)N3CCCC3)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N4O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{4-[(Diethylamino)sulfonyl]phenyl}-5-pyrrolidinyl-1,3-oxazole-4-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.